Cas no 1482710-08-6 (3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole)

• Product Name: 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole
• CAS No: 1482710-08-6
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD21304436
• CID: 5612119
• PubChem ID: 65813877
• Update Time: 2025-05-20

3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-(4-methylphenyl)pyrazole
• CS-0246963
• AKOS015154920
• 3-(Chloromethyl)-1-(4-methylphenyl)-1h-pyrazole
• EN300-3495695
• 1482710-08-6
• 1H-Pyrazole, 3-(chloromethyl)-1-(4-methylphenyl)-
• 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole

• MDL： MFCD21304436
• Inchi： 1S/C11H11ClN2/c1-9-2-4-11(5-3-9)14-7-6-10(8-12)13-14/h2-7H,8H2,1H3
• InChI Key： OVCSMCLERXGOTQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CN(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 322.9±30.0 °C(Predicted)
• pka: -0.51±0.10(Predicted)

Additional information on 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole

Comprehensive Guide to 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole (CAS No. 1482710-08-6)

3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole (CAS No. 1482710-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which includes a chloromethyl group and a 4-methylphenyl substituent. The compound's versatility makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in pyrazole-based compounds stems from their wide range of biological activities. Researchers are particularly focused on exploring the potential of 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole as a building block for novel therapeutic agents. Recent studies suggest that modifications to this core structure could yield compounds with improved pharmacokinetic properties, addressing current challenges in drug development such as bioavailability and target specificity.

From a chemical perspective, CAS 1482710-08-6 exhibits several noteworthy properties. The chloromethyl group at the 3-position provides an excellent handle for further functionalization, allowing chemists to create diverse molecular architectures. Meanwhile, the 4-methylphenyl moiety contributes to the compound's lipophilicity, an important factor in drug design. These structural features make 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole particularly valuable in medicinal chemistry applications.

The synthesis of 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields and purity. Current research focuses on developing more efficient synthetic routes that minimize byproducts and reduce environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

In the agrochemical sector, derivatives of 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole are being investigated for their potential as next-generation crop protection agents. The compound's structural flexibility allows for the development of formulations with targeted activity against specific pests while maintaining favorable environmental profiles. This is particularly relevant given increasing regulatory scrutiny and consumer demand for sustainable agricultural solutions.

Analytical characterization of CAS 1482710-08-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and purity assessment, which are critical for research and development applications. Recent advancements in analytical technology have enabled more detailed structural elucidation of pyrazole derivatives, facilitating their optimization for specific applications.

The market for 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole is expected to grow steadily, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Suppliers are responding to this demand by offering the compound in various quantities and purity grades, catering to different research needs. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Storage and handling of 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole require standard laboratory precautions. The compound should be kept in tightly sealed containers under appropriate conditions to maintain stability. Researchers working with this material should consult the relevant safety data sheets and implement proper laboratory practices to ensure safe usage.

Future research directions for CAS 1482710-08-6 include exploring its potential in materials science applications. The unique electronic properties of pyrazole derivatives make them interesting candidates for organic electronic materials, potentially expanding the compound's utility beyond its current applications in life sciences.

For researchers seeking alternatives or related compounds, several structural analogs of 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole are commercially available. These include variations with different substituents on the phenyl ring or modifications to the pyrazole core, offering a range of options for structure-activity relationship studies.

The intellectual property landscape surrounding pyrazole-based compounds continues to evolve, with numerous patents covering various derivatives and applications. Companies active in this space are increasingly focusing on developing proprietary synthesis methods and novel applications for these valuable chemical building blocks.

Quality control standards for 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole have become more stringent in recent years, reflecting the compound's growing importance in research. Reputable suppliers now provide comprehensive analytical certificates with each batch, ensuring researchers have access to reliable, well-characterized material for their experiments.

Environmental considerations are playing an increasingly important role in the development and use of CAS 1482710-08-6 and related compounds. Researchers are evaluating the ecological impact of these substances throughout their lifecycle, from synthesis to disposal, as part of broader sustainability initiatives in the chemical industry.

Collaborations between academic institutions and industrial partners are accelerating the exploration of 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole's potential applications. These partnerships combine fundamental research expertise with industrial-scale capabilities, facilitating the translation of laboratory discoveries into practical solutions.

As the scientific community's understanding of pyrazole chemistry deepens, new opportunities for 3-(chloromethyl)-1-(4-methylphenyl)-1H-pyrazole continue to emerge. The compound's versatility and the growing toolbox of synthetic methods available for its modification ensure it will remain an important research target for years to come.